1,3-Dipentadecanoin 1,3-Dipentadecanoin DG(15:0/0:0/15:0), also known as diacylglycerol(30:0) or DG(30:0), belongs to the class of organic compounds known as 1, 3-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 3. DG(15:0/0:0/15:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, DG(15:0/0:0/15:0) is primarily located in the membrane (predicted from logP).
Brand Name: Vulcanchem
CAS No.: 102783-66-4
VCID: VC20813435
InChI: InChI=1S/C33H64O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-32(35)37-29-31(34)30-38-33(36)28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31,34H,3-30H2,1-2H3
SMILES: CCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCC)O
Molecular Formula: C33H64O5
Molecular Weight: 540.9 g/mol

1,3-Dipentadecanoin

CAS No.: 102783-66-4

Cat. No.: VC20813435

Molecular Formula: C33H64O5

Molecular Weight: 540.9 g/mol

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1,3-Dipentadecanoin - 102783-66-4

Specification

Description DG(15:0/0:0/15:0), also known as diacylglycerol(30:0) or DG(30:0), belongs to the class of organic compounds known as 1, 3-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 3. DG(15:0/0:0/15:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, DG(15:0/0:0/15:0) is primarily located in the membrane (predicted from logP).
CAS No. 102783-66-4
Molecular Formula C33H64O5
Molecular Weight 540.9 g/mol
IUPAC Name (2-hydroxy-3-pentadecanoyloxypropyl) pentadecanoate
Standard InChI InChI=1S/C33H64O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-32(35)37-29-31(34)30-38-33(36)28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31,34H,3-30H2,1-2H3
Standard InChI Key HZEBMMLXOCVJNI-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCC)O
Canonical SMILES CCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCC)O

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